Cas no 1219963-76-4 (6-Chloro-N-cyclopentyl-2-pyridinamine)

• Product Name: 6-Chloro-N-cyclopentyl-2-pyridinamine
• CAS No: 1219963-76-4
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 4687264
• Update Time: 2025-08-03

6-Chloro-N-cyclopentyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-N-CYCLOPENTYL-2-PYRIDINAMINE
• 6-chloro-N-cyclopentylpyridin-2-amine
• NUKXRZVOIWRVFT-UHFFFAOYSA-N
• 6-chloro-N-cyclopentyl-pyridine-2-amine
• 6-Chloro-N-cyclopentyl-2-pyridinamine

• Inchi： 1S/C10H13ClN2/c11-9-6-3-7-10(13-9)12-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,12,13)
• InChI Key： NUKXRZVOIWRVFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 332.4±22.0 °C at 760 mmHg
• Flash Point: 154.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Chloro-N-cyclopentyl-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-N-cyclopentyl-2-pyridinamine

6-Chloro-N-cyclopentyl-2-pyridinamine: A Comprehensive Overview

6-Chloro-N-cyclopentyl-2-pyridinamine, also known by its CAS number 1219963-76-4, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridinamines, which are derivatives of pyridine with an amine group attached. The presence of a chlorine atom at the 6-position and a cyclopentyl group at the N-position imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

The structure of 6-Chloro-N-cyclopentyl-2-pyridinamine consists of a pyridine ring with a chlorine substituent at the 6th position and an N-cyclopentyl group at the 2nd position. This arrangement creates a molecule with distinct electronic and steric properties. The pyridine ring is aromatic, contributing to the compound's stability, while the chloro group introduces electron-withdrawing effects, enhancing reactivity in certain chemical transformations. The cyclopentyl group adds bulk to the molecule, influencing its solubility and bioavailability.

Recent studies have highlighted the potential of 6-Chloro-N-cyclopentyl-2-pyridinamine as a precursor in drug discovery. Its ability to act as a building block for more complex molecules has been explored in various synthetic routes. For instance, researchers have utilized this compound in the construction of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The incorporation of the cyclopentyl group has been shown to improve pharmacokinetic profiles, making it an attractive candidate for further development.

In terms of synthesis, 6-Chloro-N-cyclopentyl-2-pyridinamine can be prepared through several methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 6-chloropyridin-2-amine with cyclopentyl halides in the presence of a base. This method ensures high yields and good purity, making it suitable for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining efficiency.

The application of 6-Chloro-N-cyclopentyl-2-pyridinamine extends beyond drug discovery. It has been investigated as a ligand in catalytic processes, where its nitrogen-containing structure facilitates coordination with metal centers. This property has led to its use in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in reactions. Additionally, its role as an intermediate in the synthesis of agrochemicals has been explored, particularly in the development of herbicides and fungicides.

The physicochemical properties of 6-Chloro-N-cyclopentyl-2-pyridinamine have been extensively characterized to understand its behavior under different conditions. Its melting point, solubility, and thermal stability are critical parameters that influence its suitability for various applications. Recent studies have employed advanced analytical techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity. These analyses have provided valuable insights into its molecular interactions and reactivity.

In conclusion, 6-Chloro-N-cyclopentyl-2-pyridinamine, CAS number 1219963-76-4, is a versatile compound with promising applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, while its physicochemical properties make it suitable for diverse industrial uses. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in advancing scientific innovation.